Cas no 1805289-54-6 (2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde
• CAS No: 1805289-54-6
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4884001
• Update Time: 2025-06-09

2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-5-1-4(12(14)15)3(2-13)6(11-5)7(9)10/h1-2,7H
• InChI Key： OTPQLBAHEPSWIQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C=C(N=1)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 220.01
• Monoisotopic Mass: 220.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde

Introduction to 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde (CAS No. 1805289-54-6)

2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805289-54-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The presence of both difluoromethyl and fluoro substituents, along with the nitro and carboxaldehyde functional groups, makes this molecule a versatile intermediate in the development of novel therapeutic agents.

The structural features of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde contribute to its unique chemical properties and reactivity. The difluoromethyl group enhances the metabolic stability of the molecule, a critical factor in drug design to prolong its half-life and efficacy. The fluoro substituent, on the other hand, is well-documented for its ability to modulate pharmacokinetic profiles, including bioavailability and binding affinity to biological targets. The nitro group serves as a versatile handle for further functionalization, allowing chemists to introduce additional modifications through reduction or coupling reactions. Finally, the carboxaldehyde functionality provides a reactive site for condensation reactions, making it a valuable building block in the synthesis of heterocyclic compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitropyridine derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorinated and difluoromethyl groups has further expanded their therapeutic applications by improving their interactions with biological targets. For instance, research has shown that fluorinated nitropyridines can act as potent inhibitors of enzymes involved in cancer cell proliferation and metabolism.

One notable area of research involving 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function. The structural motif present in 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde aligns well with the binding pockets of several kinases, making it an attractive scaffold for drug development.

Moreover, the compound's reactivity allows for further derivatization into more complex molecules with enhanced pharmacological properties. For example, researchers have utilized this intermediate to synthesize analogs that exhibit improved selectivity and reduced toxicity compared to earlier generations of kinase inhibitors. These advancements highlight the importance of well-designed intermediates in accelerating the discovery and development of novel therapeutics.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nitration of a pyridine precursor followed by fluorination and difluoromethylation at specific positions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production methods. These improvements have not only enhanced the availability of the compound but also paved the way for large-scale pharmaceutical applications.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-carboxaldehyde (CAS No. 1805289-54-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of applications. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.